Cas no 1384431-39-3 (1-(4-bromophenyl)methyl-1H-imidazol-2-amine hydrochloride)

• Product Name: 1-(4-bromophenyl)methyl-1H-imidazol-2-amine hydrochloride
• CAS No: 1384431-39-3
• MF: C₁₀H₁₁BrClN₃
• MW: 288.571439981461
• CID: 4596006
• PubChem ID: 71755769
• Update Time: 2025-07-01

1-(4-bromophenyl)methyl-1H-imidazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(4-bromophenyl)methyl]-1H-imidazol-2-amine hydrochloride
• 1-(4-bromophenyl)methyl-1H-imidazol-2-amine hydrochloride

• Inchi： 1S/C10H10BrN3.ClH/c11-9-3-1-8(2-4-9)7-14-6-5-13-10(14)12;/h1-6H,7H2,(H2,12,13);1H
• InChI Key： OQYJOLMYPOWZGW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1)N1C=CN=C1N.Cl

1-(4-bromophenyl)methyl-1H-imidazol-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(4-bromophenyl)methyl-1H-imidazol-2-amine hydrochloride

Introduction to 1-(4-bromophenyl)methyl-1H-imidazol-2-amine hydrochloride (CAS No. 1384431-39-3)

1-(4-bromophenyl)methyl-1H-imidazol-2-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1384431-39-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole derivative class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a bromine substituent at the para position of the phenyl ring and the amine functional group at the 2-position of the imidazole ring contributes to its unique chemical properties and potential pharmacological applications.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies. The structural features of 1-(4-bromophenyl)methyl-1H-imidazol-2-amine hydrochloride suggest its utility as a building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

In recent years, there has been a growing interest in imidazole-based compounds due to their demonstrated efficacy in modulating biological pathways associated with diseases such as cancer, neurodegeneration, and autoimmune conditions. The bromine atom in the phenyl ring provides a handle for further chemical modifications via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of diverse molecular libraries for high-throughput screening.

One of the most compelling aspects of 1-(4-bromophenyl)methyl-1H-imidazol-2-amine hydrochloride is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often implicated in various diseases. By targeting specific kinases, imidazole derivatives have shown promise in preclinical studies as candidates for treating conditions like chronic inflammation and certain types of cancer. The amine group at the 2-position of the imidazole ring can be further functionalized to enhance binding affinity and selectivity against target kinases.

Recent advancements in computational chemistry have facilitated the design of more effective kinase inhibitors based on imidazole scaffolds. Molecular docking studies have identified 1-(4-bromophenyl)methyl-1H-imidazol-2-amine hydrochloride as a promising lead compound due to its favorable interactions with key residues in kinase active sites. These studies suggest that minor modifications to its structure could lead to enhanced potency and reduced off-target effects.

The pharmaceutical industry has increasingly leveraged structure-based drug design approaches to optimize lead compounds like 1-(4-bromophenyl)methyl-1H-imidazol-2-amine hydrochloride. By integrating experimental data with computational models, researchers can rapidly refine molecular structures to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. This iterative process has been instrumental in accelerating drug discovery pipelines and bringing novel therapeutics to market more efficiently.

Beyond its applications in oncology, 1-(4-bromophenyl)methyl-1H-imidazol-2-amine hydrochloride has shown potential in addressing neurological disorders. Imidazole derivatives have been explored for their ability to modulate neurotransmitter systems, particularly gamma-aminobutyric acid (GABA) receptors, which are involved in regulating neuronal excitability. Preclinical evidence suggests that compounds with similar structural motifs may have therapeutic benefits in conditions such as epilepsy and anxiety disorders.

The synthesis of 1-(4-bromophenyl)methyl-1H-imidazol-2-amine hydrochloride involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include bromination of a phenyl precursor, followed by condensation with an appropriate imidazole derivative under controlled conditions. The final step involves salt formation with hydrochloric acid to enhance stability and handling properties. Advances in green chemistry principles have also been applied to optimize these synthetic routes, reducing waste and improving yields through catalytic methods and solvent-free reactions.

The analytical characterization of 1-(4-bromophenyl)methyl-1H-imidazol-2-amine hydrochloride is critical for ensuring batch-to-batch consistency and compliance with regulatory standards. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and purity. These analytical methods provide essential data for quality control purposes and support preclinical safety assessments.

In conclusion, 1-(4-bromophenyl)methyl-1H-imidazol-2-amine hydrochloride (CAS No. 1384431-39-3) represents a valuable compound in modern drug discovery efforts. Its unique structural features make it a versatile intermediate for synthesizing biologically active molecules targeting various diseases. With ongoing research into its pharmacological properties and synthetic applications, this compound continues to be a subject of interest for academic institutions and pharmaceutical companies alike.